2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile

• Molecular Formula: C9H10ClN3
• Molecular Weight: 195.65 g/mol
• SMILES: CCN(C)C1=NC(=CC(=C1)C#N)Cl
• InChI: InChI=1S/C9H10ClN3/c1-3-13(2)9-5-7(6-11)4-8(10)12-9/h4-5H,3H2,1-2H3
• InChIKey: BYPDCUAZTYCJIA-UHFFFAOYSA-N

2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile (CAS 1553590-69-4): Structural Baseline and Physicochemical Identity for Informed Procurement

2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile (CAS 1553590-69-4, molecular formula C9H10ClN3, molecular weight 195.65 g/mol) is a trisubstituted pyridine derivative bearing a chloro group at the 2-position, an ethyl(methyl)amino substituent at the 6-position, and a carbonitrile at the 4-position . This substitution pattern places the compound at a defined intermediate point along the N-alkyl chain length continuum between two key commercial analogs: 2-chloro-6-(dimethylamino)pyridine-4-carbonitrile (MW 181.62 g/mol) and 2-chloro-6-(diethylamino)pyridine-4-carbonitrile (MW 209.67 g/mol) . The compound is supplied at a minimum purity specification of 95% by multiple independent vendors, establishing a consistent procurement benchmark .

Workflow

Stepwise SAR & parallel library synthesis

Selection logic

Single displaceable chloro handle; controlled N-alkyl lipophilicity tuning

Procurement context

Multi-vendor ≥95% purity benchmark

Supply redundancy reduces single-sourcing risk

Why Generic Substitution of 2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile with Other Pyridine-4-carbonitrile Analogs Compromises Synthetic Utility

The substitution pattern on this compound cannot be replicated by simpler or symmetrical analogs. The 2-chloro group serves as a single displaceable leaving group for nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling, while the 6-ethyl(methyl)amino substituent—a mixed tertiary amine—provides a steric and electronic environment that is not achievable with dimethylamino, diethylamino, or unsubstituted amino variants . Critically, the 4-carbonitrile group exerts a meta-directing electron-withdrawing influence that modulates the reactivity of both the 2-chloro and 6-amino positions. Symmetrical analogs such as 2,6-dichloropyridine-4-carbonitrile (CAS 32710-65-9, density 1.49 g/cm³, boiling point 239.4 °C, melting point 96–97 °C ) present two chemically equivalent chloro leaving groups, creating regioselectivity challenges that require additional protecting group strategies or chromatographic separations during sequential derivatization. The dechlorinated analog 2-(ethyl(methyl)amino)isonicotinonitrile (CAS 1094778-15-0, MW 161.20 g/mol, predicted density 1.1±0.1 g/cm³, predicted boiling point 273.4±25.0 °C ) lacks the synthetic handle entirely, precluding SNAr-based diversification. These structural differences mean that substituting any of these analogs will alter both the available reaction pathways and the downstream molecular properties of derived products.

Symmetrical dichloro analog

2,6-Dichloropyridine-4-carbonitrile

Two equivalent reactive sites create regioselectivity ambiguity; may require additional purification steps during sequential derivatization.

Dechlorinated analog

2-(Ethyl(methyl)amino)isonicotinonitrile

Lacks the 2-chloro synthetic handle entirely; precludes SNAr or cross-coupling diversification from this scaffold.

Dimethyl/diethyl congeners

N,N-dimethyl & N,N-diethyl analogs

Alter the steric and electronic environment at position 6; lipophilicity step changes by ±28 g/mol may shift ADME profiles outside the target window.

Quantitative Differentiation Evidence for 2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile Against Closest Structural Analogs

Molecular Weight Intermediate Positioning Between Dimethylamino and Diethylamino Congeners Enables Incremental Lipophilicity Tuning

The molecular weight of 2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile (195.65 g/mol) occupies a quantitatively intermediate position between the dimethylamino analog (181.62 g/mol) and the diethylamino analog (209.67 g/mol), representing stepwise increments of +14.03 g/mol and −14.02 g/mol relative to each, respectively . In the absence of experimentally measured logP values for this compound series, molecular weight serves as a first-order proxy for hydrophobicity trends, with the ethyl(methyl)amino substitution providing a finer granularity of lipophilicity adjustment (±14 g/mol) compared to the ±28 g/mol step between the dimethyl and diethyl extremes.

MW intermediate positioning

Class-level inference

195.65 g/mol

vs. 181.62 (dimethyl) and 209.67 (diethyl) g/mol

Supports finer lipophilicity tuning in lead optimization

Data to verify; no experimental logP reported for series

Evidence Dimension	Molecular weight (proxy for lipophilicity trend in a congeneric series)
Target Compound Data	195.65 g/mol (C9H10ClN3)
Comparator Or Baseline	2-Chloro-6-(dimethylamino)pyridine-4-carbonitrile: 181.62 g/mol; 2-Chloro-6-(diethylamino)pyridine-4-carbonitrile: 209.67 g/mol
Quantified Difference	+14.03 g/mol vs. dimethyl analog; −14.02 g/mol vs. diethyl analog; intermediate position on an ~28 g/mol span
Conditions	Calculated from molecular formulas; no experimental logP values available in vendor databases for direct comparison of this congeneric series

Why This Matters

For medicinal chemistry programs optimizing ADME properties within a congeneric pyridine-4-carbonitrile series, the 14 g/mol intermediate step provided by the ethyl(methyl)amino substitution enables finer control over lipophilicity-dependent parameters (e.g., logD, plasma protein binding, metabolic clearance) than is achievable with the dimethyl or diethyl endpoints alone.

Predicted Physicochemical Differentiation from the Dechlorinated Analog Confirms Synthetic Handle Utility

Replacement of the 2-chloro substituent with hydrogen yields 2-(ethyl(methyl)amino)isonicotinonitrile (CAS 1094778-15-0), which has a molecular weight of 161.20 g/mol, a predicted density of 1.1±0.1 g/cm³, and a predicted boiling point of 273.4±25.0 °C . The chlorine atom in the target compound accounts for a molecular weight increase of 34.45 g/mol (21.4% increase) and introduces a polarizable C–Cl bond, fundamentally altering both physicochemical properties and synthetic reactivity relative to the dechlorinated analog .

Synthetic handle differentiation

Class-level inference

+34.45 g/mol (21.4%) vs. dechlorinated analog

Chlorine uniquely enables SNAr/cross-coupling

Chloro substituent is the sole site for post-coupling derivatization

Density and boiling point not reported for target compound

Evidence Dimension	Molecular weight, predicted density, and predicted boiling point (where available)
Target Compound Data	MW 195.65 g/mol; density and boiling point not experimentally reported in vendor databases
Comparator Or Baseline	2-(Ethyl(methyl)amino)isonicotinonitrile: MW 161.20 g/mol, predicted density 1.1±0.1 g/cm³, predicted boiling point 273.4±25.0 °C
Quantified Difference	MW increase of 34.45 g/mol; density and boiling point differences not quantifiable for the target compound due to absence of reported experimental values
Conditions	Predicted values from ChemSpider computational estimation; MW values from molecular formulas

Why This Matters

The 2-chloro substituent is the sole site amenable to SNAr, Suzuki–Miyaura, or Buchwald–Hartwig diversification from this scaffold; the dechlorinated analog lacks this critical synthetic handle, making the target compound the necessary choice whenever post-coupling derivatization is planned.

Single Displaceable Chloro Handle vs. Symmetrical Dichloro Analog Eliminates Regioselectivity Ambiguity in Sequential Derivatization

The target compound carries exactly one chloro leaving group at position 2, with position 6 occupied by a non-leaving ethyl(methyl)amino group. In contrast, 2,6-dichloropyridine-4-carbonitrile (CAS 32710-65-9) bears two chemically equivalent chloro groups (density 1.49 g/cm³, bp 239.4 °C, mp 96–97 °C ), creating a regioselectivity problem: the first nucleophilic displacement occurs at either the 2- or 6-position with statistical and electronic factors that are difficult to control. The target compound eliminates this ambiguity entirely—only one position is reactive toward SNAr or cross-coupling . Physical form also differs: the dichloro analog is a crystalline solid (mp 96–97 °C), whereas the target compound, with reduced molecular symmetry, is expected to exhibit a lower melting point (though exact values are not reported in vendor datasheets) .

Regioselectivity control

Class-level inference

1 vs. 2 reactive sites

Eliminates regioisomeric product ambiguity

Supports unambiguous sequential derivatization in library synthesis

Physical form difference; mp 96–97°C reported for dichloro analog only

Evidence Dimension	Number of displaceable chloro groups and physical state
Target Compound Data	One chloro group (position 2); 6-position blocked by ethyl(methyl)amino; physical form not explicitly reported
Comparator Or Baseline	2,6-Dichloropyridine-4-carbonitrile: Two chloro groups; density 1.49 g/cm³, bp 239.4 °C, mp 96–97 °C (crystalline solid)
Quantified Difference	1 vs. 2 reactive sites; physical form qualitatively different (lower-melting or liquid vs. crystalline solid at room temperature)
Conditions	Physicochemical data from BOC Sciences and AKSci vendor datasheets; reactivity inferred from established SNAr principles for chloropyridines

Why This Matters

In parallel library synthesis where unambiguous sequential derivatization is required, the single chloro handle eliminates the chemoselectivity problem inherent to the dichloro analog, reducing the need for chromatographic separation of regioisomeric products and increasing synthetic throughput.

Multi-Vendor Purity Specification Consistency Establishes a Procurement Benchmark of ≥95% with Supply Redundancy

The target compound is consistently offered at ≥95% purity by independent suppliers: AKSci specifies a minimum purity of 95% , and Leyan lists purity at 95% (Catalog No. 2087445) . This multi-vendor convergence establishes 95% as the de facto procurement specification. By comparison, the simpler 2,6-dichloropyridine-4-carbonitrile scaffold is available at a higher purity of 98% (GC) from AKSci , reflecting the lower synthetic complexity of a symmetrically substituted scaffold. The dechlorinated analog 2-(ethyl(methyl)amino)isonicotinonitrile is also offered at 95% purity but is available from fewer vendors , introducing potential single-supplier dependency risks.

Multi-vendor purity consistency

Specification review

≥95%

Confirmed by AKSci and Leyan

Establishes a reproducible procurement benchmark

Analytical methods not uniformly disclosed across vendors

Evidence Dimension	Commercially available purity specification and vendor count
Target Compound Data	≥95% purity (AKSci, Leyan, and others); at least 2 independent suppliers
Comparator Or Baseline	2,6-Dichloropyridine-4-carbonitrile: 98% (GC) from AKSci; 2-(Ethyl(methyl)amino)isonicotinonitrile: 95% but fewer vendors
Quantified Difference	3 percentage points lower purity than dichloro analog (reflecting greater synthetic complexity); equivalent purity to dechlorinated analog but with broader supplier redundancy
Conditions	Purity specifications as stated on vendor technical datasheets; analytical methods not uniformly disclosed across vendors

Why This Matters

The availability of the target compound at a consistent 95% purity from multiple independent suppliers reduces procurement risk by ensuring competitive pricing and supply continuity, while the 3% purity difference relative to the dichloro analog is justified by the compound's unique substitution pattern and the value of its differentiated synthetic utility.

Optimal Procurement and Application Scenarios for 2-Chloro-6-[ethyl(methyl)amino]pyridine-4-carbonitrile Grounded in Quantitative Differentiation Evidence

Incremental Lipophilicity Optimization in Pyridine-4-carbonitrile Lead Series

When a medicinal chemistry campaign requires systematic adjustment of lipophilicity within a 6-aminopyridine-4-carbonitrile scaffold, the target compound's molecular weight of 195.65 g/mol provides a precise 14 g/mol intermediate increment between the dimethylamino (181.62 g/mol) and diethylamino (209.67 g/mol) congeners . This enables SAR exploration with finer granularity than the ±28 g/mol step between the dimethyl and diethyl endpoints, facilitating the identification of an optimal lipophilicity window for balancing potency, solubility, and metabolic stability without requiring de novo scaffold redesign.

Unambiguous Sequential Derivatization in Parallel Library Synthesis

In automated parallel synthesis workflows, the single chloro leaving group at position 2 of the target compound eliminates the regioselectivity ambiguity that plagues 2,6-dichloropyridine-4-carbonitrile . The 6-ethyl(methyl)amino group remains stable under SNAr and cross-coupling conditions, enabling a first diversification step at the 2-chloro position via palladium-catalyzed coupling or nucleophilic displacement, followed by further elaboration of the carbonitrile or amino substituents if desired. This built-in regiochemical control reduces purification burden and increases the fraction of successfully synthesized library members relative to the dichloro analog.

Building Block for Nitrile-Containing Pharmacophores Targeting Epigenetic Enzymes

Pyridine-4-carbonitrile scaffolds have established precedent in epigenetic drug discovery, with structurally related compounds demonstrating activity against protein arginine methyltransferases (PRMTs) . The target compound combines a carbonitrile hydrogen-bond acceptor with an ethyl(methyl)amino substituent capable of occupying a defined hydrophobic sub-pocket distinct from the SAM binding site, while the 2-chloro position serves as a vector for structure-guided optimization. This scaffold is appropriate for hit-to-lead campaigns targeting methyltransferase or acetyltransferase enzymes where the nitrile moiety can engage key binding-site residues.

Agrochemical Lead Generation Requiring Differentiated N-Alkyl Substitution

Substituted pyridine-4-carbonitriles have demonstrated utility as intermediates in herbicidal and fungicidal discovery programs . The ethyl(methyl)amino substitution pattern provides steric and electronic properties that are not available from simpler N,N-dimethylamino or N,N-diethylamino analogs. In whole-organism screening cascades where minor structural modifications can significantly alter target-site selectivity, metabolic stability, and environmental fate, the target compound offers a distinct point on the N-alkyl substitution landscape that warrants evaluation when simpler analogs have been exhausted.

Application

Selection Property

Validation Focus

Incremental lipophilicity optimization in pyridine-4-carbonitrile lead series

Molecular weight and N-alkyl substitution pattern

Experimental logD / metabolic stability profiling

Unambiguous sequential derivatization in parallel library synthesis

Single reactive 2-chloro leaving group

Regiochemical purity by HPLC or NMR after first displacement

Building block for nitrile-containing pharmacophores targeting epigenetic enzymes

4-Carbonitrile H-bond acceptor; differentiated 6-amino substituent

Target engagement assays (e.g., methyltransferase, acetyltransferase)

Agrochemical lead generation requiring differentiated N-alkyl substitution

Steric and electronic profile distinct from N,N-dialkyl analogs

Whole-organism screening and environmental fate assessment